Cas no 848597-56-8 ([(3-Fluoro-4-methylphenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate)

• Product Name: [(3-Fluoro-4-methylphenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate
• CAS No: 848597-56-8
• MF: C₁₅H₁₂ClFN₂O₃
• MW: 322.718786239624
• CID: 6466127
• PubChem ID: 2589568
• Update Time: 2025-11-01

[(3-Fluoro-4-methylphenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033613072
• EN300-26596611
• [(3-fluoro-4-methylphenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate
• AB00737686-01
• 848597-56-8
• Z18369553
• [(3-Fluoro-4-methylphenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C15H12ClFN2O3/c1-9-2-4-11(6-12(9)17)19-14(20)8-22-15(21)10-3-5-13(16)18-7-10/h2-7H,8H2,1H3,(H,19,20)
• InChI Key： BXNTUDNECJCYQJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC(NC1C=CC(C)=C(C=1)F)=O

Computed Properties

• Exact Mass: 322.0520481g/mol
• Monoisotopic Mass: 322.0520481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on [(3-Fluoro-4-methylphenyl)carbamoyl]methyl 6-chloropyridine-3-carboxylate

Introduction to [(3-Fluoro-4-methylphenyl)carbamoyl)methyl 6-chloropyridine-3-carboxylate] and Its Significance in Modern Chemical Research

Compound with the CAS number 848597-56-8 and the product name [(3-Fluoro-4-methylphenyl)carbamoyl)methyl 6-chloropyridine-3-carboxylate] represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both fluoro and chloro substituents in its molecular framework suggests a high degree of functional versatility, which is often exploited in the design of bioactive molecules.

The structural motif of [(3-Fluoro-4-methylphenyl)carbamoyl)methyl 6-chloropyridine-3-carboxylate] consists of a pyridine core appended with a carbamoyl group, further modified by a fluoro-substituted aromatic ring. This configuration is particularly intriguing because it combines elements known to enhance binding affinity and metabolic stability, key factors in the development of therapeutic agents. The fluorine atom, for instance, is frequently incorporated into drug molecules to improve their pharmacokinetic properties, while the methyl group can influence electronic distributions and interactions with biological targets.

In recent years, there has been a surge in research focusing on the synthesis and application of halogenated pyridines, which are recognized for their broad spectrum of biological activities. Halogen atoms, such as chlorine and fluorine, can significantly modulate the reactivity and selectivity of organic compounds, making them valuable tools in medicinal chemistry. The compound [(3-Fluoro-4-methylphenyl)carbamoyl)methyl 6-chloropyridine-3-carboxylate], with its dual halogenation, is no exception and has been explored in various contexts.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery pipelines, simpler entities like this one are often used to scaffold larger structures that exhibit desired biological activities. The carbamoyl group, for example, can serve as a linker or a pharmacophore that interacts with specific targets in biological systems. Moreover, the presence of both fluoro and chloro substituents allows for fine-tuning of electronic properties, which can be critical for achieving optimal binding interactions.

The significance of this compound is further underscored by its alignment with current trends in chemical biology. Researchers are increasingly interested in molecules that can modulate protein-protein interactions or influence signaling pathways relevant to human health. The structural features of [(3-Fluoro-4-methylphenyl)carbamoyl)methyl 6-chloropyridine-3-carboxylate] make it a promising candidate for such applications. For instance, its ability to engage with biological targets through multiple interaction points could lead to the development of novel therapeutic strategies.

In addition to its potential in drug discovery, this compound has also been studied for its role in materials science and chemical synthesis. The unique electronic properties conferred by its halogenated aromatic rings make it an interesting candidate for applications in organic electronics or as a precursor for more complex materials. The versatility of its structure allows chemists to explore diverse synthetic pathways, opening up new possibilities for molecular engineering.

The latest research on this compound highlights its utility as an intermediate in the synthesis of more complex pharmacophores. For example, studies have demonstrated its effectiveness in generating derivatives that exhibit enhanced biological activity. These derivatives often show improved selectivity or potency when compared to their parent compounds, underscoring the value of starting with a well-designed core structure like that of [(3-Fluoro-4-methylphenyl)carbamoyl)methyl 6-chloropyridine-3-carboxylate].

The use of computational methods has also played a crucial role in understanding the properties and potential applications of this compound. Advanced modeling techniques allow researchers to predict how it might interact with biological targets at the molecular level. These predictions are then validated through experimental studies, providing a powerful framework for rational drug design.

In conclusion, the compound CAS number 848597-56-8, specifically named as [(3-Fluoro-4-methylphenyl)carbamoyl)methyl 6-chloropyridine-3-carboxylate], represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and functional versatility make it a valuable tool for drug discovery and material science applications. As research continues to uncover new ways to utilize this compound and its derivatives, it is likely to remain at the forefront of scientific inquiry.